N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide

• IUPAC Name: 3-methyl-4-(2-morpholin-4-yl-2-oxoethoxy)-N-propan-2-ylbenzenesulfonamide
• InChI: InChI=1S/C16H24N2O5S/c1-12(2)17-24(20,21)14-4-5-15(13(3)10-14)23-11-16(19)18-6-8-22-9-7-18/h4-5,10,12,17H,6-9,11H2,1-3H3
• InChI Key: XKBXEYDSUPODHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)NC(C)C)OCC(=O)N2CCOCC2
• Molecular Formula: C16H24N2O5S
• Molecular Weight: 356.4 g/mol

Description

N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide, also known as TAK-659, is a small molecule inhibitor that has gained significant attention in the scientific community due to its potential therapeutic applications.

Mechanism of Action

N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide is a selective inhibitor of the protein kinase BTK (Bruton's tyrosine kinase), which plays a critical role in B-cell receptor signaling. By inhibiting BTK, N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide disrupts the activation of downstream signaling pathways, leading to the inhibition of B-cell proliferation and survival. N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has also been shown to inhibit the activation of other kinases, including AKT and ERK, which are involved in cell survival and proliferation.
Biochemical and Physiological Effects:
N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been shown to have potent anti-tumor activity in preclinical studies, with a favorable safety profile. In addition to its anti-tumor effects, N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has also been shown to have immunomodulatory effects, including the inhibition of cytokine production and the modulation of immune cell function. N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has also been shown to have anti-inflammatory effects in models of rheumatoid arthritis and lupus.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide is its selectivity for BTK, which reduces the risk of off-target effects. N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide is also orally bioavailable, making it a convenient option for preclinical studies. However, the limitations of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide include its relatively short half-life and the potential for drug resistance to develop over time.

Future Directions

There are several potential future directions for N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide research, including the development of combination therapies with other targeted agents or immunotherapies. Additionally, further studies are needed to investigate the potential of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide in treating other diseases, such as multiple sclerosis and systemic sclerosis. The development of more potent and selective BTK inhibitors may also be an area of future research. Finally, clinical trials are needed to evaluate the safety and efficacy of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide in humans.
Conclusion:
In conclusion, N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide is a promising small molecule inhibitor with potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Its selective inhibition of BTK and immunomodulatory effects make it an attractive option for preclinical studies. Further research is needed to fully understand the potential of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide and to develop more potent and selective BTK inhibitors.

Synthesis Methods

The synthesis method of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide involves the reaction of 3-methyl-4-hydroxybenzenesulfonamide with isopropylamine, followed by the addition of 4-morpholinyl-2-oxoethyl chloride. The resulting product is then purified using column chromatography. The synthesis of N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In preclinical studies, N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has demonstrated potent anti-tumor activity in lymphoma and leukemia models. Additionally, N-isopropyl-3-methyl-4-[2-(4-morpholinyl)-2-oxoethoxy]benzenesulfonamide has shown efficacy in treating autoimmune diseases such as lupus and rheumatoid arthritis.